Cas no 100960-95-0 (1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl-)
100960-95-0 structure
Product Name:1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl-
CAS No:100960-95-0
MF:C8H9NO3
MW:167.161962270737
CID:124407
PubChem ID:57357248
Update Time:2025-04-18
1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl-
- 4-acetyl-5-methyl-1H-pyrrole-3-carboxylic acid
- Pyrrole-3-carboxylic acid, 4-acetyl-5-methyl- (6CI)
- 100960-95-0
- DTXSID10723591
- 1H-Pyrrole-3-carboxylic acid, 4-acetyl-5-methyl-
-
- Inchi: 1S/C8H9NO3/c1-4-7(5(2)10)6(3-9-4)8(11)12/h3,9H,1-2H3,(H,11,12)
- InChI Key: UKEVPIXAWDUTSZ-UHFFFAOYSA-N
- SMILES: O=C(C)C1C(C(=O)O)=CNC=1C
Computed Properties
- Exact Mass: 167.058243g/mol
- Monoisotopic Mass: 167.058243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 167.16g/mol
- XLogP3: 0.3
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- PSA: 70.16000
- LogP: 1.22390
1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl- Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
100960-95-0 (1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent